Cas no 1240256-99-8 (3-Fluoro-5-(pentafluorosulfur)aniline)
1240256-99-8 structure
Product Name:3-Fluoro-5-(pentafluorosulfur)aniline
CAS No:1240256-99-8
MF:C6H5F6NS
MW:237.166021108627
MDL:MFCD16652430
CID:4579762
PubChem ID:66523473
Update Time:2024-11-02
3-Fluoro-5-(pentafluorosulfur)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-(pentafluorosulfur)aniline
- 3-Fluoro-5-(pentafluorosulphur)aniline
- Sulfur, (3-amino-5-fluorophenyl)pentafluoro-, (OC-6-21)-
- 3-Fluoro-5-(pentafluorothio)aniline,97%
- 3-fluoro-5-(pentafluoro-
- 3-Fluoro-5-(pentafluoro-λ6-sulfanyl)aniline
- E6-sulfanyl)aniline
- 1240256-99-8
- 3-Fluoro-5-(pentafluorothio)aniline
- 3-fluoro-5-(pentafluoro-lambda6-sulfanyl)aniline
- AKOS015956987
- SCHEMBL15337477
- JS-4073
- CS-0334808
- MFCD16652430
- 3-FLUORO-5-(PENTAFLUORO-??-SULFANYL)ANILINE
-
- MDL: MFCD16652430
- Inchi: 1S/C6H5F6NS/c7-4-1-5(13)3-6(2-4)14(8,9,10,11)12/h1-3H,13H2
- InChI Key: RFXWDLYDFAZNLO-UHFFFAOYSA-N
- SMILES: C1=C(S(F)(F)(F)(F)F)C=C(N)C=C1F
Computed Properties
- Exact Mass: 237.00468931g/mol
- Monoisotopic Mass: 237.00468931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
3-Fluoro-5-(pentafluorosulfur)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-UC188-100mg |
3-Fluoro-5-(pentafluorothio)aniline |
1240256-99-8 | 97% | 100mg |
¥414.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-UC188-500mg |
3-Fluoro-5-(pentafluorothio)aniline |
1240256-99-8 | 97% | 500mg |
¥1659.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-UC188-50mg |
3-Fluoro-5-(pentafluorothio)aniline |
1240256-99-8 | 97% | 50mg |
¥241.0 | 2022-02-28 | |
| Apollo Scientific | PC405662-1g |
3-Fluoro-5-(pentafluorosulphur)aniline |
1240256-99-8 | 98% | 1g |
£33.00 | 2023-09-01 | |
| TRC | F107690-250mg |
3-Fluoro-5-(pentafluorosulfur)aniline |
1240256-99-8 | 250mg |
$ 210.00 | 2022-06-05 | ||
| TRC | F107690-500mg |
3-Fluoro-5-(pentafluorosulfur)aniline |
1240256-99-8 | 500mg |
$ 350.00 | 2022-06-05 | ||
| abcr | AB350277-250 mg |
3-Fluoro-5-(pentafluorothio)aniline, 97%; . |
1240256-99-8 | 97% | 250 mg |
€149.40 | 2023-07-19 | |
| abcr | AB350277-1 g |
3-Fluoro-5-(pentafluorothio)aniline, 97%; . |
1240256-99-8 | 97% | 1 g |
€473.00 | 2023-07-19 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33680-1g |
3-Fluoro-5-(pentafluorothio)aniline, 97% |
1240256-99-8 | 97% | 1g |
¥5360.00 | 2023-02-08 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33680-250mg |
3-Fluoro-5-(pentafluorothio)aniline, 97% |
1240256-99-8 | 97% | 250mg |
¥1630.00 | 2023-02-08 |
3-Fluoro-5-(pentafluorosulfur)aniline Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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